Cas no 30418-50-9 (1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-)

• Product Name: 1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
• CAS No: 30418-50-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 305718
• PubChem ID: 121703
• Update Time: 2025-04-19

1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
• 1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)propan-1-one
• ω-(Dimethylamino)-3',4'-(methylenedioxy)propiophenone
• Propiophenone, 3-(dimethylamino)-3',4'-(methylenedioxy)-
• SCHEMBL15969068
• BRN 1316015
• 3-N,N-Dimethylamino-1-(3,4-methylenedioxyphenyl)-1-propanone
• CHEMBL1619844
• BRD-K07457275-001-01-6
• omega-(Dimethylamino)-3',4'-(methylenedioxy)propiophenone
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
• HMS1680F13
• Safrole I
• Oprea1_169793
• Oprea1_503208
• F5FE8NZH9X
• 1-(1,3-Benzodioxol-5-yl)-3-(dimethylamino)-1-propanone
• AKOS000605784
• 5-19-08-00644 (Beilstein Handbook Reference)
• DTXSID90184505
• 1-(1,3-Benzodioxol-5-yl)-3-(dimethylamino)-1-propanone #
• 5-(3-dimethylaminopropionyl)-1,3-benzodioxolane
• PWBLOELLKGNDKI-UHFFFAOYSA-N
• CBMicro_021671
• 30418-50-9

• Inchi： 1S/C12H15NO3/c1-13(2)6-5-10(14)9-3-4-11-12(7-9)16-8-15-11/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： PWBLOELLKGNDKI-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CCN(C)C)=O

Computed Properties

• Exact Mass: 221.105
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.171g/cm3
• Boiling Point: 356.9ºC at 760 mmHg
• Flash Point: 169.7ºC
• Refractive Index: 1.548
• LogP: 1.54970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles